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Compound of Interest

Compound Name: 3-Iodo-2-methylpyridin-4-ol

Cat. No.: B13644639

Get Quote

Synonyms, Synthesis, and Tautomeric Behavior in Drug Discovery

Executive Summary & Chemical Identity
3-Iodo-2-methyl-4-hydroxypyridine is a high-value heterocyclic scaffold used primarily as an

intermediate in the synthesis of kinase inhibitors and antiviral agents.[1][2] Its structural utility

lies in the C3-iodine handle, which facilitates palladium-catalyzed cross-coupling reactions

(Suzuki-Miyaura, Sonogashira) to build complex biaryl systems, while the C4-oxygen

functionality allows for hydrogen bond donor/acceptor modulation in active pharmaceutical

ingredients (APIs).[1][2]

Nomenclature and Synonyms
The naming of this compound is complicated by prototropic tautomerism. In solution and solid

states, 4-hydroxypyridines exist predominantly as 4-pyridones.[1][2] Researchers must query

databases using both sets of nomenclature to ensure comprehensive results.
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Category Primary Synonym Context

IUPAC (Hydroxy form) 3-Iodo-2-methylpyridin-4-ol
Formal naming; often used in

catalogues.[1][2]

IUPAC (Keto form)
3-Iodo-2-methyl-4(1H)-

pyridone

Physiologically relevant form.

Most accurate for solution

chemistry.[1][2]

Chemical Abstracts 4-Pyridinol, 3-iodo-2-methyl- CAS Index Name.[1][2]

Common/Trade 3-Iodo-2-methyl-4-pyridone
Widely used in vendor

catalogs.[1][2]

SMILES CC1=NC=CC(=O)C1I (Keto)
For chemoinformatics search.

[2]

Structural Dynamics: The Tautomerism Trap
Understanding the equilibrium between the pyridinol (aromatic) and pyridone (lactam) forms is

critical for experimental design.[1][2] While the pyridinol form suggests O-nucleophilicity, the

pyridone form (favored by

2-7 kcal/mol in polar solvents) dictates N-nucleophilicity and hydrogen bonding patterns.[1][2]

Tautomeric Equilibrium Diagram
The following diagram illustrates the proton shift that defines the reactivity profile.[1][2]

Figure 1: The tautomeric shift from 4-hydroxypyridine to 4-pyridone.[1][2] Note that N-alkylation

is kinetically favored under standard basic conditions due to the pyridone prevalence.[1]

Physicochemical Profile
Data below represents the consensus values for the 4-pyridone tautomer, as it is the dominant

species.
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Property Value Note

Molecular Formula -

Molecular Weight 235.02 g/mol
High iodine mass contribution.

[1][2]

Appearance Off-white to tan solid
Darkens upon light exposure

(iodine liberation).[1][2]

Melting Point 225–230 °C (dec)
High MP due to intermolecular

H-bonding (dimerization).[1][2]

Solubility DMSO, DMF, MeOH (hot)

Poor solubility in non-polar

solvents (

, Hexanes).[1][2]

pKa
~3.2 (OH/NH), ~11.0 (NH

removal)
Amphoteric nature.[2]

Synthetic Protocol: Regioselective Iodination
Core Directive: This protocol uses a "Self-Validating" workflow. The reaction progress is visually

indicated by the consumption of iodine color, and the product is isolated via pH-controlled

precipitation, minimizing chromatography.[1]

Mechanistic Rationale
Direct iodination of 2-methyl-4-pyridone is an Electrophilic Aromatic Substitution (EAS).[1][2]

Activation: The C4-carbonyl/hydroxyl group strongly activates the ring.[1][2]

Direction: The C3 position is ortho to the activating oxygen and meta to the ring nitrogen.[1]

[2] The C5 position is also available, but the C2-methyl group provides subtle steric

differentiation, and careful stoichiometry prevents di-iodination (3,5-diiodo).[1][2]

Step-by-Step Methodology
Reagents:
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2-Methyl-4-hydroxypyridine (Starting Material)[1][2][3]

Iodine (

)[2][4][5]

Potassium Iodide (KI)[2][5]

Sodium Carbonate (

)[1][2][6]

Water (

)[2]

Workflow:

Solubilization: In a round-bottom flask, dissolve 2-methyl-4-hydroxypyridine (1.0 eq) and

(1.1 eq) in water. Stir until a clear solution forms (formation of the sodium salt).

Reagent Preparation: Separately, dissolve

(1.0 eq) and KI (2.5 eq) in a minimal amount of water. Why? Iodine is insoluble in water; the

complex is soluble.[1]

Addition: Add the Iodine/KI solution dropwise to the pyridine solution at room temperature

over 30 minutes.

Visual Check: The dark iodine color should fade as it reacts.[1][2]

Reaction: Stir at room temperature for 2–4 hours. If the color persists, the reaction is

complete.[1][2]

Quenching & Isolation (The Critical Step):

Cool the mixture to 0–5 °C.
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Acidify carefully with glacial acetic acid or dilute HCl to pH 5–6.[1][2]

Observation: The product, 3-iodo-2-methyl-4-pyridone, will precipitate as an off-white solid

(it is least soluble at its isoelectric point).[1][2]

Purification: Filter the solid, wash with cold water (to remove inorganic salts), and dry in a

vacuum oven.

Synthesis & Reactivity Flowchart[1][2]

2-Methyl-4-hydroxypyridine
(aq. Na2CO3)

Reaction Mixture
(EAS Mechanism @ C3)

 Dissolve

I2 / KI Solution
(Electrophilic Source)

 Dropwise Addition

Acidification (pH 5-6)

 Complete Conversion

3-Iodo-2-methyl-4-pyridone
(Precipitate)

 Precipitation

Suzuki Coupling
(Ar-B(OH)2, Pd cat.)

 Functionalization

3-Aryl-2-methyl-4-pyridone
(Kinase Inhibitor Scaffold)

 C-C Bond Formation

Click to download full resolution via product page
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Figure 2: Workflow from precursor to isolated intermediate and downstream application.[1][2]

Applications in Drug Discovery
The 3-iodo-2-methyl-4-hydroxypyridine scaffold is not merely an intermediate; it is a "privileged

structure" for designing bioactive molecules.[1][2]

Palladium-Catalyzed Couplings
The C3-Iodine bond is weaker than C3-Bromine, making this compound highly reactive toward

oxidative addition by Palladium(0).[1][2]

Suzuki-Miyaura: Coupling with aryl boronic acids allows the installation of hydrophobic

aromatic groups at C3, a common requirement for occupying the "gatekeeper" region of

kinase enzymes.[1]

Sonogashira: Coupling with alkynes introduces rigid spacers.[1][2]

N-Alkylation vs. O-Alkylation
When derivatizing the C4-position:

Standard Base (

, alkyl halide): Favors N-alkylation (formation of N-substituted pyridones).[1][2]

Silver Salts (

): Can force O-alkylation to generate 4-alkoxypyridines, though this is less common due to
the thermodynamic stability of the pyridone.[1][2]

Safety & Handling
Light Sensitivity: Iodinated pyridines are photosensitive.[2] Store in amber vials to prevent

deiodination and radical formation.

Inhalation: Pyridine derivatives are potential respiratory irritants.[1][2][7] Handle in a fume

hood.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://patents.google.com/patent/CN104311479A/en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-4-methylpyridine
https://patents.google.com/patent/CN104311479A/en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-4-methylpyridine
https://patents.google.com/patent/CN104311479A/en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-4-methylpyridine
https://patents.google.com/patent/CN104311479A/en
https://patents.google.com/patent/CN104311479A/en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-4-methylpyridine
https://patents.google.com/patent/CN104311479A/en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-4-methylpyridine
https://patents.google.com/patent/CN104311479A/en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-4-methylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-4-methylpyridine
https://patents.google.com/patent/CN104311479A/en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Iodo-4-methylpyridine
https://chempanda.com/blog/iodopyridine-common-isomorphs-synthesis-side-effects-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13644639?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste: Aqueous waste from synthesis contains iodides and should be treated as

halogenated waste; do not mix with strong oxidizers (risk of

gas evolution).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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